Cas no 941868-31-1 (2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 941868-31-1
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD09240611
• CID: 4720839
• PubChem ID: 16835888
• Update Time: 2025-08-04

2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1-(pyridin-2-ylmethyl)-1,2-dihydropyridine-3-carboxylic acid
• 2-oxo-1-(pyridin-2-ylmethyl)pyridine-3-carboxylic acid
• 2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid

• MDL： MFCD09240611
• Inchi： 1S/C12H10N2O3/c15-11-10(12(16)17)5-3-7-14(11)8-9-4-1-2-6-13-9/h1-7H,8H2,(H,16,17)
• InChI Key： LZQQRWQKKUWSDD-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC=CN1CC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 387
• Topological Polar Surface Area: 70.5

Additional information on 2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid

2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid (CAS No. 941868-31-1): A Comprehensive Overview

2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid (CAS No. 941868-31-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyridine derivative, is known for its unique structural features and potential applications in drug discovery and material science. Its molecular formula is C₁₂H₁₀N₂O₃, and it exhibits a molecular weight of 230.22 g/mol. The compound's distinctive heterocyclic framework makes it a valuable intermediate in synthetic chemistry.

The chemical structure of 2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid combines a pyridine ring with a dihydropyridine moiety, which is functionalized with a carboxylic acid group. This arrangement imparts both acidic and basic properties, enabling versatile reactivity. Researchers are particularly interested in its potential as a pharmacophore in the development of novel therapeutics. Recent studies have explored its role in modulating enzyme activity and its interactions with biological targets, making it a subject of interest in medicinal chemistry.

One of the key applications of 2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid lies in its use as a building block for more complex molecules. Its ability to participate in condensation reactions, amide formations, and other synthetic transformations makes it a valuable tool for chemists. Additionally, its solubility in polar solvents like water, ethanol, and dimethyl sulfoxide (DMSO) enhances its utility in laboratory settings. The compound's stability under standard conditions further contributes to its practicality in research and industrial applications.

In the context of drug discovery, 2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid has been investigated for its potential as a precursor to bioactive molecules. Its structural similarity to known enzyme inhibitors and receptor ligands has prompted studies into its efficacy in treating various conditions. For instance, derivatives of this compound have shown promise in targeting inflammatory pathways and oxidative stress-related diseases. These findings align with current trends in precision medicine and the search for novel therapeutic agents.

The synthesis of 2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid typically involves multi-step organic reactions, including condensation and oxidation processes. Researchers have optimized these methods to achieve high yields and purity, ensuring reproducibility for industrial-scale production. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to characterize the compound and verify its structural integrity.

From a commercial perspective, the demand for 2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid is driven by its applications in pharmaceutical intermediates and fine chemicals. Suppliers and manufacturers often highlight its high purity and consistency, catering to the needs of academic institutions and industrial laboratories. The compound's CAS No. 941868-31-1 serves as a unique identifier, facilitating its procurement and regulatory compliance. Market reports indicate a steady growth in its utilization, particularly in regions with robust pharmaceutical and biotechnology sectors.

Environmental and safety considerations are also paramount when handling 2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid. While it is not classified as a hazardous substance, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Material safety data sheets (MSDS) provide detailed guidelines for its storage and disposal, ensuring safe practices in research and manufacturing environments.

In summary, 2-oxo-1-(pyridin-2-yl)methyl-1,2-dihydropyridine-3-carboxylic acid (CAS No. 941868-31-1) represents a versatile and valuable compound in modern chemistry. Its structural features, synthetic utility, and potential applications in drug development underscore its importance in scientific research. As the fields of medicinal chemistry and material science continue to evolve, this compound is likely to remain a focal point for innovation and discovery. Researchers and industry professionals alike are encouraged to explore its possibilities further, leveraging its unique properties for advanced applications.